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Compound of Interest

Compound Name: 19-Noretiocholanolone

Cat. No.: B1255105

Essential Safety and Handling Guide for 19-
Noretiocholanolone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 19-
Noretiocholanolone. As a trusted partner in laboratory safety, we aim to deliver value beyond
the product itself by equipping you with the necessary knowledge to maintain a safe research

environment.

Disclaimer: This document is intended as a safety guide and does not replace a formal risk
assessment, which should be conducted by the user for their specific laboratory conditions and
procedures.

Hazard Identification and Chemical Properties

19-Noretiocholanolone is a metabolite of the anabolic androgenic steroid nandrolone.[1][2][3]
Crucially, it is classified as a suspected carcinogen (H351) and is suspected of damaging
fertility or the unborn child (H360FD).[1] Due to these significant health risks, stringent safety
protocols must be followed at all times.
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Property Value Source
Molecular Formula C1sH2802 [1]
Molecular Weight 276.4 g/mol [1]
Appearance Solid [1]
B Soluble in acetonitrile, ethanol,

Solubility

and methanol.

Store at -20°C for long-term
Storage

stability.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 19-Noretiocholanolone to

prevent inhalation, skin contact, and ingestion.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile

gloves.

Provides a primary and
secondary barrier against skin
absorption of this carcinogenic

and reprotoxic compound.

Eye Protection

Chemical safety goggles.

Protects eyes from potential
splashes of solutions
containing 19-

Noretiocholanolone.

Body Protection

Fully fastened laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) may be required
depending on the procedure
and risk assessment,
especially when handling the
powder outside of a certified

chemical fume hood.

Minimizes the risk of inhaling

aerosolized powder.

Operational Plan: Step-by-Step Handling

Procedures

All handling of 19-Noretiocholanolone, particularly the solid form, must be conducted within a

certified chemical fume hood to minimize exposure.

Weighing and Preparation of Stock Solutions

Objective: To accurately weigh the solid compound and dissolve it in a suitable solvent while

minimizing exposure.

Materials:

¢ 19-Noretiocholanolone (solid)
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» Appropriate solvent (e.g., ethanol, methanol, acetonitrile)
e Analytical balance

e Spatula

» Weighing paper or boat

e Volumetric flask with a stopper

e Pipettes and pipette tips

o Vortex mixer (optional)

Procedure:

e Preparation: Don all required PPE (double nitrile gloves, lab coat, safety goggles). Ensure
the chemical fume hood is functioning correctly.

o Tare Weighing: Place a clean, empty vial or container on the analytical balance and tare it.
e Transfer to Fume Hood: Move the tared container into the chemical fume hood.

e Weighing: Carefully add the desired amount of 19-Noretiocholanolone powder to the
container using a clean spatula.

e Sealing: Securely close the container inside the fume hood.

o Re-weighing: Remove the sealed container from the fume hood and place it back on the
analytical balance to record the precise weight.

e Dissolving: Return the sealed container to the fume hood. Add the appropriate volume of
solvent to the container.

e Mixing: Cap the container and mix gently by inversion or using a vortex mixer until the solid
is completely dissolved.
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» Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and appropriate hazard symbols (carcinogen, reproductive hazard).

o Storage: Store the stock solution in a clearly labeled, sealed container at -20°C.

Experimental Use

Obijective: To safely handle solutions of 19-Noretiocholanolone during experimental
procedures.

Procedure:

o Work Area: Conduct all experiments involving 19-Noretiocholanolone solutions in a
designated area, preferably within a chemical fume hood.

» Aliquoting: When preparing dilutions or aliquots, use appropriate pipettes with disposable
tips.

o Avoid Aerosols: Perform all liquid transfers carefully to avoid the generation of aerosols.

 Incubation: If experiments require incubation, ensure that containers are securely sealed to
prevent evaporation and contamination of the incubator.

Disposal Plan

All waste contaminated with 19-Noretiocholanolone must be treated as hazardous chemical
waste.

Waste Segregation and Collection

o Solid Waste: All disposable items that have come into contact with 19-Noretiocholanolone
(e.g., gloves, weighing paper, pipette tips, contaminated paper towels) must be collected in a
dedicated, clearly labeled hazardous waste container. The label should indicate
"Carcinogenic Waste" and list the chemical name.

e Liquid Waste: Unused solutions and solvent washes should be collected in a separate,
sealed, and clearly labeled hazardous waste container. The label should indicate "Hazardous
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Liquid Waste," list the chemical name and solvent, and include the appropriate hazard
symbols.

Decontamination

o Work Surfaces: After each use, decontaminate the work area within the fume hood by wiping
it down with a suitable solvent (e.g., 70% ethanol), followed by a mild detergent solution. All
cleaning materials must be disposed of as solid hazardous waste.

o Glassware and Equipment: Reusable glassware and equipment should be decontaminated
by rinsing with a suitable solvent, followed by washing with a laboratory detergent. The initial
solvent rinse must be collected as hazardous liquid waste.

Final Disposal

» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company. Never dispose of 19-
Noretiocholanolone waste down the drain or in the regular trash.

Emergency Procedures

Spill:

Evacuate: If a significant spill occurs, evacuate the immediate area and alert others.
« |solate: Prevent the spread of the spill by using absorbent materials from a chemical spill kit.

o PPE: Do not attempt to clean up a large spill without appropriate respiratory protection and
chemical-resistant outerwear.

e Cleanup: For small spills, and only if you are trained to do so, use a chemical spill kit to
absorb the material. All cleanup materials must be disposed of as carcinogenic waste.

» Report: Report all spills to your laboratory supervisor and EHS office.

Personnel Exposure:
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o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

e Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Mandatory Visualizations
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Workflow for Safe Handling and Disposal of 19-Noretiocholanolone
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Caption: Workflow for the safe handling and disposal of 19-Noretiocholanolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1255105#personal-protective-equipment-for-
handling-19-noretiocholanolone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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